Cas no 19889-94-2 ((1R-(1alpha,2alpha,3beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol)

• Product Name: (1R-(1alpha,2alpha,3beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
• CAS No: 19889-94-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 206345
• PubChem ID: 88295
• Update Time: 2024-02-28

(1R-(1alpha,2alpha,3beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, [1R-(1a,2a,3b,5a)]- (9CI)
• [1R-(1alpha,2alpha,3beta,5alpha)]-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol
• 2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol
• Pinocampheol
• Einecs 243-403-9
• (1α,5α)-2α,6,6-Trimethylbicyclo[3.1.1]heptane-3β-ol
• (1R-(1alpha,2alpha,3beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol

• Inchi： 1S/C10H18O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9,11H,4-5H2,1-3H3/t6-,7-,8+,9-/m0/s1
• InChI Key： REPVLJRCJUVQFA-MAUMQABQSA-N
• SMILES： O[C@H]1C[C@@H]2C[C@H]([C@@H]1C)C2(C)C

Computed Properties

• Exact Mass: 154.136
• Monoisotopic Mass: 154.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.6

Experimental Properties

• Density: 0.96
• Boiling Point: 217°C at 760 mmHg
• Flash Point: 84.4°C
• Refractive Index: 1.484

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids